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Compound of Interest

Compound Name: Methyl Octanoate

Cat. No.: B045779 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This document provides essential, immediate safety and logistical information for

the proper disposal of methyl octanoate, a common laboratory reagent.

Immediate Safety and Handling
Methyl octanoate is a combustible liquid that may be harmful if swallowed and can be toxic to

aquatic life with long-lasting effects.[1][2] Adherence to proper safety protocols is crucial.

Personal Protective Equipment (PPE):

Hand Protection: Wear protective gloves.[3]

Eye Protection: Use safety goggles with side-shields.[1]

Skin and Body Protection: Don impervious clothing, such as a lab coat.[1]

Respiratory Protection: Ensure adequate ventilation.[1][3] In case of insufficient ventilation, a

suitable respirator may be required.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[4][5]
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Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[4][5]

Inhalation: Move to fresh air.[2][4]

Ingestion: Rinse mouth with water and drink plenty of water afterwards.[4][5] Do not induce

vomiting.[2]

Spill Response Protocol
In the event of a methyl octanoate spill, follow these steps to ensure safety and proper

cleanup:

Eliminate Ignition Sources: As a combustible liquid, all nearby heat, sparks, and open flames

must be removed.[3][5]

Ensure Ventilation: Maintain adequate ventilation in the spill area.[3]

Containment: Prevent the spill from spreading and from entering drains or waterways.[1][2]

[3]

Absorption: Absorb the spill with an inert, non-combustible material such as diatomite, sand,

or earth.[1][6]

Collection: Use non-sparking tools to collect the absorbed material and place it into a

suitable, labeled container for disposal.[6]

Disposal Procedures
The cardinal rule for the disposal of methyl octanoate is to avoid release into the environment.

[1][2][3] It should not be poured down the drain or disposed of with regular trash.[5]

Step-by-Step Disposal Guide:

Waste Classification: Methyl octanoate should be classified as a hazardous waste.[7]

Chemical waste generators must adhere to local, regional, and national hazardous waste

regulations for complete and accurate classification.[5][7]

Containerization:
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Collect waste methyl octanoate in a designated, compatible, and properly labeled

container.

The container must be kept closed except when adding waste.[8]

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from heat

and ignition sources.[5]

Arrange for Pickup: Contact a licensed hazardous waste disposal company or your

institution's environmental health and safety (EHS) office to arrange for pickup and disposal.

[1]

Disposal of Empty Containers:

Triple Rinsing: An empty container that held methyl octanoate should be triple-rinsed with a

suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[9]

Disposal: After triple rinsing and ensuring the container is free of residues, it can be disposed

of as regular trash after defacing the label.[9][10]

Quantitative Data for Methyl Octanoate
Property Value

CAS Number 111-11-5

Molecular Formula C9H18O2

Appearance Colorless Liquid[4][5]

Odor Sweet[4][5]

Boiling Point 79 °C / 174.2 °F

Flash Point 73 °C / 163.4 °F[4][5]

Specific Gravity 0.878

Vapor Density 5.46
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The following diagram outlines the decision-making process for the proper disposal of methyl
octanoate in a laboratory setting.

Initial Handling & Use

Waste Generation

Disposal Pathway Final DisposalStart: Handling Methyl Octanoate Use in Experiment

Waste Methyl Octanoate Generated

Accidental Spill Collect in Labeled, Compatible ContainerAbsorb with Inert Material Store in Ventilated Area Away from Ignition Sources Contact EHS/Licensed Waste Contractor Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for the safe disposal of methyl octanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b045779?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

